Cas no 1250722-08-7 (1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol)

• Product Name: 1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol
• CAS No: 1250722-08-7
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• MDL: MFCD17270512
• CID: 5177748
• PubChem ID: 60663171
• Update Time: 2026-03-05

1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol
• AB91376
• 1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol

• MDL： MFCD17270512
• Inchi： 1S/C13H25NO/c1-9(15)8-14-11-7-10-5-6-13(11,4)12(10,2)3/h9-11,14-15H,5-8H2,1-4H3
• InChI Key： NJXCCGHKHZEURI-UHFFFAOYSA-N
• SMILES： OC(C)CNC1CC2CCC1(C)C2(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Additional information on 1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol

Comprehensive Overview of 1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol (CAS No. 1250722-08-7): Properties, Applications, and Industry Insights

The compound 1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol (CAS No. 1250722-08-7) is a specialized organic molecule with a unique norbornane-derived structure. Its chemical architecture combines a norbornane core with an amino-alcohol functional group, making it a subject of interest in pharmaceutical and material science research. The trimethylnorbornane moiety contributes to its steric hindrance, while the propan-2-ol segment enhances its solubility in polar solvents. This balance of hydrophobicity and hydrophilicity has sparked investigations into its potential as a chiral building block or intermediate in asymmetric synthesis.

Recent advancements in green chemistry and sustainable synthesis have amplified the relevance of compounds like 1250722-08-7. Researchers are exploring its role in catalytic systems, particularly in reactions requiring stereoselective control. The rigid norbornane skeleton may serve as a molecular scaffold to influence reaction pathways, a feature increasingly valued in drug discovery and flavor/fragrance industries. Computational studies suggest potential interactions with biological targets, though comprehensive toxicity profiles remain an active area of study.

The synthesis of 1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol typically involves reductive amination strategies, with camphor derivatives as common precursors. Industry professionals frequently search for optimized synthetic routes to improve yield and purity – key concerns for GMP-compliant production. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its structural integrity, with the CAS 1250722-08-7 registry providing standardized reference data for quality control.

In material science applications, this compound's hydrogen-bonding capacity makes it a candidate for designing supramolecular assemblies. Its thermal stability (evidenced by TGA analysis) suggests utility in high-performance polymers, aligning with growing demand for bio-based materials. The amino alcohol functionality may also facilitate surface modification of nanoparticles, a technique gaining traction in targeted delivery systems.

Regulatory aspects of 1250722-08-7 warrant careful consideration. While not classified as hazardous under current REACH regulations, proper handling protocols should be observed due to its amino-alcohol nature. Safety data sheets emphasize PPE requirements during laboratory use, particularly for dust control in solid-state processing. These precautions reflect broader industry trends toward responsible chemical management.

Market intelligence indicates rising interest in norbornane derivatives, with CAS 1250722-08-7 positioned as a niche but growing segment. Patent analyses reveal applications in electronic materials and specialty coatings, particularly where thermal resistance and optical clarity are prioritized. The compound's chiral purity remains a critical quality parameter, driving development of enantioselective synthesis methods.

Future research directions may explore biocatalytic approaches to produce 1-[(1,7,7-trimethylnorbornan-2-yl)amino]propan-2-ol, addressing the pharmaceutical industry's need for stereochemically pure intermediates. Its potential as a ligand in transition metal catalysis could unlock novel C-C bond formation strategies. These developments align with ACS Green Chemistry Principles and the push toward atom-efficient synthesis.

For researchers investigating structure-activity relationships, this compound offers a valuable case study in conformational restriction effects. The gem-dimethyl groups on the norbornane ring create distinctive steric environments that influence molecular recognition – a property leveraged in medicinal chemistry design. Such fundamental insights support the compound's enduring relevance across multiple R&D sectors.